Cas no 66016-27-1 (3-tert-butylcyclobutane-1-carboxylic acid)
66016-27-1 structure
Product Name:3-tert-butylcyclobutane-1-carboxylic acid
CAS No:66016-27-1
MF:C9H16O2
MW:156.222143173218
MDL:MFCD01734238
CID:1695951
PubChem ID:47805
Update Time:2025-04-21
3-tert-butylcyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butylcyclobutanecarboxylic acid
- 3-(1,1-Dimethylethyl)-cyclobutanecarboxylic acid
- 3-tert-butylcyclobutane-1-carboxylic acid
- 3-tert-Butyl-cyclobutanecarboxylic acid
- EN300-152584
- 66016-27-1
- DTXSID10216231
- SCHEMBL12384655
- CYCLOBUTANECARBOXYLIC ACID, 3-tert-BUTYL-
- SCHEMBL15925067
- cis-3-tert-Butyl-cyclobutanecarboxylic acid
- 3-tert-butylcyclobutane-1-carboxylicacid
- F98183
- AKOS011346385
- 3-(tert-Butyl)cyclobutane-1-carboxylic acid
- SCHEMBL12424332
- trans-3-tert-Butyl-cyclobutanecarboxylic acid
-
- MDL： MFCD01734238
- Inchi： 1S/C9H16O2/c1-9(2,3)7-4-6(5-7)8(10)11/h6-7H,4-5H2,1-3H3,(H,10,11)
- InChI Key： RWZPVFOKYIJACO-UHFFFAOYSA-N
- SMILES： OC(C1CC(C(C)(C)C)C1)=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.11503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.2
Experimental Properties
- Density: 1.045
- Boiling Point: 242.9°C at 760 mmHg
- Flash Point: 116°C
- Refractive Index: 1.483
- PSA: 37.3
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-tert-butylcyclobutane-1-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-tert-butylcyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B872038-2.5mg |
3-tert-butylcyclobutane-1-carboxylic acid |
66016-27-1 | 2.5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B872038-5mg |
3-tert-butylcyclobutane-1-carboxylic acid |
66016-27-1 | 5mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B872038-25mg |
3-tert-butylcyclobutane-1-carboxylic acid |
66016-27-1 | 25mg |
$ 340.00 | 2022-06-06 | ||
| Chemenu | CM461155-100mg |
3-tert-Butylcyclobutanecarboxylic acid |
66016-27-1 | 95%+ | 100mg |
$703 | 2022-12-31 | |
| Chemenu | CM461155-250mg |
3-tert-Butylcyclobutanecarboxylic acid |
66016-27-1 | 95%+ | 250mg |
$992 | 2022-12-31 | |
| Chemenu | CM461155-500mg |
3-tert-Butylcyclobutanecarboxylic acid |
66016-27-1 | 95%+ | 500mg |
$1548 | 2022-12-31 | |
| Chemenu | CM461155-1g |
3-tert-Butylcyclobutanecarboxylic acid |
66016-27-1 | 95%+ | 1g |
$1975 | 2022-12-31 | |
| Enamine | EN300-152584-0.05g |
3-tert-butylcyclobutane-1-carboxylic acid |
66016-27-1 | 95% | 0.05g |
$490.0 | 2023-06-08 | |
| Enamine | EN300-152584-0.1g |
3-tert-butylcyclobutane-1-carboxylic acid |
66016-27-1 | 95% | 0.1g |
$639.0 | 2023-06-08 | |
| Enamine | EN300-152584-0.25g |
3-tert-butylcyclobutane-1-carboxylic acid |
66016-27-1 | 95% | 0.25g |
$913.0 | 2023-06-08 |
3-tert-butylcyclobutane-1-carboxylic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
66016-27-1 (3-tert-butylcyclobutane-1-carboxylic acid) Related Products
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